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Compound of Interest

Compound Name: Normesuximide-d5

Cat. No.: B564682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on Normesuximide-d5, a deuterated

analog of Normesuximide. The focus is on its safety data, proper handling procedures, and its

primary application as an internal standard in analytical chemistry. This document is intended

for use by professionals in research and drug development.

Physicochemical and Safety Data
Normesuximide-d5 is a stable, isotopically labeled form of Normesuximide, the major active

metabolite of the anticonvulsant drug Methsuximide. The deuterium labeling makes it an ideal

internal standard for quantitative analysis by mass spectrometry.

Physical and Chemical Properties
The key physical and chemical properties of Normesuximide-d5 are summarized in the table

below.
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Property Value Reference

Chemical Name

3-methyl-3-(2,3,4,5,6-

pentadeuteriophenyl)pyrrolidin

e-2,5-dione

[1][2]

Synonyms Normethsuximide-d5 [3]

CAS Number 1185130-51-1 [1][2]

Molecular Formula C₁₁H₆D₅NO₂

Molecular Weight 194.24 g/mol

Appearance Off-White to Pale Yellow Solid

Purity Typically >95% (HPLC)

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol.

Safety Data Sheet (SDS) Information
A specific Safety Data Sheet for Normesuximide-d5 is not publicly available. However, data

for the parent compound, Ethosuximide (a related succinimide), and general handling

guidelines for chemical reagents provide a strong basis for safe handling protocols.

Hazard Identification (Based on related compounds):

May be harmful if swallowed.

May cause skin and eye irritation.

Precautionary Measures:

Wear protective gloves, clothing, and eye/face protection.

Wash hands and any exposed skin thoroughly after handling.

Use in a well-ventilated area.
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Avoid breathing dust.

First Aid Measures:

Exposure First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs, seek medical advice.

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.

Inhalation
Remove to fresh air. If breathing is difficult, seek

medical attention.

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Normesuximide-d5.

Condition Recommendation Reference

Storage Temperature

+4°C for long-term storage.

Can be shipped at room

temperature for short periods.

Container
Store in a tightly closed

container.

Environment
Protect from light and

moisture.

A Certificate of Analysis (CoA) for a similar deuterated compound, Norphensuximide-d5,

indicates a re-test date of 5 years, suggesting good stability under appropriate storage
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conditions. The CoA for Normesuximide-d5 should be consulted upon receipt for specific

stability information.

Experimental Protocols and Applications
The primary application of Normesuximide-d5 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of

Normesuximide in biological matrices. The use of a stable isotope-labeled internal standard is

the gold standard for such quantitative analyses as it co-elutes with the analyte and

experiences similar ionization effects, thus correcting for matrix effects and improving accuracy

and precision.

Example Protocol: Quantification of Normesuximide in
Human Plasma by LC-MS/MS
This protocol is a representative example and may require optimization for specific

instrumentation and laboratory conditions.

2.1.1. Materials and Reagents

Normesuximide-d5 (Internal Standard)

Normesuximide (Analyte)

Human plasma (K2EDTA)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

2.1.2. Preparation of Stock and Working Solutions

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Normesuximide and

Normesuximide-d5 in methanol to prepare individual 1 mg/mL stock solutions.
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Working Standard Solutions: Prepare a series of working standard solutions of

Normesuximide by serial dilution of the primary stock solution with a 50:50 mixture of

methanol and water.

Internal Standard Working Solution (100 ng/mL): Dilute the Normesuximide-d5 primary

stock solution with a 50:50 mixture of methanol and water to a final concentration of 100

ng/mL.

2.1.3. Sample Preparation (Protein Precipitation)

Aliquot 100 µL of plasma samples, calibration standards, and quality control samples into a

96-well plate.

Add 20 µL of the 100 ng/mL Normesuximide-d5 internal standard working solution to all

wells except for the blank matrix samples.

Add 300 µL of acetonitrile (containing 0.1% formic acid) to each well to precipitate the

plasma proteins.

Vortex the plate for 2 minutes at high speed.

Centrifuge the plate at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean 96-well plate and evaporate to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitute the dried residue in 200 µL of the initial mobile phase.

2.1.4. LC-MS/MS Conditions

HPLC System: Agilent 1290 Infinity II, Waters ACQUITY UPLC, or equivalent.

Column: C18 reversed-phase column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm,

1.7 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.
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Gradient:

0-0.5 min: 5% B

0.5-3.0 min: 5-95% B

3.0-3.1 min: 95% B

3.1-4.0 min: 5% B (re-equilibration)

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operating in positive ion mode.

MRM Transitions: To be determined by infusion of Normesuximide and Normesuximide-d5.

Mechanism of Action and Signaling Pathway
Normesuximide, the non-deuterated analyte, is an anticonvulsant that belongs to the

succinimide class of drugs. Its mechanism of action involves the inhibition of T-type voltage-

sensitive calcium channels in neurons. This inhibition reduces the flow of calcium ions, which in

turn suppresses the characteristic spike-and-wave activity in the brain associated with absence

seizures. The deuteration in Normesuximide-d5 does not alter this biological mechanism; its

purpose is purely for analytical detection.

Signaling Pathway Diagram
The following diagram illustrates the inhibitory effect of Normesuximide on T-type calcium

channels.
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Caption: Mechanism of action of Normesuximide.

Experimental Workflow
The following diagram outlines the typical workflow for using Normesuximide-d5 in a

quantitative bioanalytical assay.
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Caption: Bioanalytical workflow using Normesuximide-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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